molecular formula C28H28FN3O4 B2390173 2-(3-(((4-ethylphenyl)amino)methyl)-6,7-dimethoxy-2-oxoquinolin-1(2H)-yl)-N-(4-fluorophenyl)acetamide CAS No. 894557-03-0

2-(3-(((4-ethylphenyl)amino)methyl)-6,7-dimethoxy-2-oxoquinolin-1(2H)-yl)-N-(4-fluorophenyl)acetamide

Cat. No.: B2390173
CAS No.: 894557-03-0
M. Wt: 489.547
InChI Key: BUSKJOMSWIROAQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 2-(3-(((4-ethylphenyl)amino)methyl)-6,7-dimethoxy-2-oxoquinolin-1(2H)-yl)-N-(4-fluorophenyl)acetamide features a quinolin-2-one core substituted with 6,7-dimethoxy groups, a 4-ethylphenylaminomethyl moiety at position 3, and a 4-fluorophenyl acetamide side chain. This structure combines electron-donating methoxy groups, a lipophilic ethylphenyl group, and an electron-withdrawing fluorophenyl acetamide, which may influence its physicochemical and pharmacological properties.

Properties

IUPAC Name

2-[3-[(4-ethylanilino)methyl]-6,7-dimethoxy-2-oxoquinolin-1-yl]-N-(4-fluorophenyl)acetamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C28H28FN3O4/c1-4-18-5-9-22(10-6-18)30-16-20-13-19-14-25(35-2)26(36-3)15-24(19)32(28(20)34)17-27(33)31-23-11-7-21(29)8-12-23/h5-15,30H,4,16-17H2,1-3H3,(H,31,33)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BUSKJOMSWIROAQ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC=C(C=C1)NCC2=CC3=CC(=C(C=C3N(C2=O)CC(=O)NC4=CC=C(C=C4)F)OC)OC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C28H28FN3O4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

489.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound 2-(3-(((4-ethylphenyl)amino)methyl)-6,7-dimethoxy-2-oxoquinolin-1(2H)-yl)-N-(4-fluorophenyl)acetamide is a complex organic molecule belonging to the quinoline family. This compound is of significant interest in medicinal chemistry due to its potential biological activities, particularly its anticancer and antimicrobial properties.

Chemical Structure

The structure of the compound can be summarized as follows:

Component Description
Core StructureQuinoline derivative with dimethoxy and fluorophenyl groups
Functional Groups- Dimethoxy groups
- Ethylphenylamino moiety
- Fluorophenylacetamide group

The biological activity of this compound is hypothesized to stem from its ability to interact with various molecular targets, including enzymes and DNA. The quinoline core is known for its ability to intercalate with DNA, potentially disrupting cellular processes such as replication and transcription. Additionally, the presence of specific functional groups enhances binding affinity to biological targets, which may contribute to its therapeutic effects.

Anticancer Properties

Research indicates that derivatives of quinoline compounds exhibit significant anticancer activity. For example, compounds similar to 2-(3-(((4-ethylphenyl)amino)methyl)-6,7-dimethoxy-2-oxoquinolin-1(2H)-yl)-N-(4-fluorophenyl)acetamide have shown promising results in inhibiting the growth of various cancer cell lines:

Cell Line IC50 (μM) Reference
HepG2 (liver cancer)1.30
MDA-MB-231 (breast cancer)2.66
A2780 (ovarian cancer)1.73

In vitro studies have demonstrated that this compound can induce apoptosis in cancer cells, leading to cell cycle arrest at the G2/M phase. This suggests that the compound may promote programmed cell death and inhibit tumor growth through multiple mechanisms.

Case Studies

Recent studies have explored the structure-activity relationship (SAR) of quinoline derivatives:

  • Study on HDAC Inhibition : A related compound was identified as a potent inhibitor of histone deacetylases (HDACs), which play a crucial role in cancer progression. The study reported an IC50 value of 95.48 nM against HDAC3, indicating strong potential for therapeutic applications in oncology .
  • Antiproliferative Effects : In a comparative analysis, another derivative showed substantial antiproliferative effects across various tumor cell lines, highlighting the significance of structural modifications in enhancing biological activity .

Scientific Research Applications

The biological activity of this compound stems from its structural features, particularly the quinoline core and the presence of various functional groups. These features suggest several potential applications:

Antitumor Activity

Research indicates that quinoline derivatives exhibit significant cytotoxic effects against various cancer cell lines. The compound's ability to induce apoptosis through caspase activation has been documented in several studies. For instance, a study demonstrated that similar compounds inhibited the growth of breast and prostate cancer cells, suggesting a promising avenue for cancer therapy.

Antimicrobial Properties

The compound has shown broad-spectrum antimicrobial activity. It is believed to disrupt bacterial cell wall synthesis and inhibit specific enzymes related to microbial growth. A comparative study highlighted its effectiveness against various pathogens, including:

Target Organism Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus0.5 µg/mL
Escherichia coli1 µg/mL
Pseudomonas aeruginosa0.8 µg/mL

These findings indicate its potential as an antimicrobial agent in clinical settings.

Structure-Activity Relationship (SAR)

The structure-activity relationship of this compound has been explored to optimize its efficacy:

  • Fluorine Substitution : Enhances lipophilicity and bioavailability.
  • Dimethoxy Groups : Contribute to increased interaction with biological targets.

Research has shown that modifications to the quinoline structure can significantly impact the biological activity, making SAR studies crucial for drug development.

Case Studies

Several case studies have documented the applications of this compound in preclinical and clinical settings:

  • Case Study on Anticancer Activity :
    • A study published in Cancer Research evaluated the effects of similar quinoline derivatives on various cancer cell lines. The results indicated significant cytotoxicity and a mechanism involving apoptosis induction through mitochondrial pathways.
  • Case Study on Antimicrobial Efficacy :
    • Research conducted by Journal of Antimicrobial Chemotherapy assessed the antimicrobial properties against resistant strains of bacteria. The study found that the compound exhibited potent activity against both Gram-positive and Gram-negative bacteria, supporting its potential use as an antibiotic.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations in Quinolin-2-one Derivatives

The target compound’s closest analog, 2-{6,7-dimethoxy-3-[(4-methylanilino)methyl]-2-oxoquinolin-1(2H)-yl}-N-(4-fluorophenyl)acetamide (E894-0358), differs only in the substitution of the ethyl group with a methyl group on the anilino moiety . Key comparative insights include:

Compound Substituent (R) Molecular Formula Core Structure Key Properties
Target Compound 4-Ethylphenyl C₂₈H₂₈FN₃O₄ Quinolin-2-one Higher logP (predicted), enhanced lipophilicity
E894-0358 4-Methylphenyl C₂₇H₂₆FN₃O₄ Quinolin-2-one Lower logP, reduced steric bulk

Core Structure Differences: Quinolin-2-one vs. Pyrimidine Derivatives

Compounds like 2-(3,4-Dichlorophenyl)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide () and 2-[[3-(4-chlorophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(4-methylphenyl)acetamide () highlight the impact of core modifications:

  • Quinolin-2-one vs. Pyrimidine: The quinolin-2-one core offers planar aromaticity for π-π stacking, while pyrimidine derivatives (e.g., thieno[3,2-d]pyrimidin-4-one) introduce sulfur atoms and non-planar conformations, affecting solubility and target interactions .
  • Substituent Effects : Chlorophenyl and methylsulfanyl groups in pyrimidine analogs () reduce solubility but may enhance binding to hydrophobic enzyme pockets.

Fluorophenyl Acetamide Variations

Fluorophenyl acetamide derivatives, such as N-(4-Fluorophenyl)-2-[(4-fluorophenyl)sulfanyl]acetamide (), demonstrate the role of fluorine in tuning electronic properties:

  • Synergistic Substituents: Compounds combining fluorine with sulfanyl linkers () exhibit distinct conformational flexibility compared to the rigid quinolin-2-one scaffold of the target compound.

Research Findings and Implications

  • Structural Insights : Crystallographic studies of related acetamides (e.g., ) reveal planar amide groups and dimerization via N–H⋯O hydrogen bonds, suggesting similar behavior in the target compound .
  • Synthetic Feasibility : The ethyl-substituted analog may require optimized coupling conditions compared to methyl derivatives due to steric hindrance during amide bond formation .
  • Computational Predictions : Density functional theory (DFT) analyses of analogous compounds () highlight the importance of substituent electronic effects on reactivity and stability.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.